Cas no 2228585-27-9 (tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228585-27-9
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 5899456
• PubChem ID: 165657510
• Update Time: 2025-06-07

tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228585-27-9
• tert-butyl N-[2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1871816

• Inchi： 1S/C16H22FNO3/c1-11-9-12(17)7-8-13(11)16(5,10-19)18(6)14(20)21-15(2,3)4/h7-10H,1-6H3
• InChI Key： BMSVYLFNEXOAEG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228585-27-9): An Overview

tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228585-27-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a 4-fluoro-2-methylphenyl substituent and a methylcarbamate group. The unique structural features of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The 4-fluoro-2-methylphenyl moiety is a key structural element that imparts specific pharmacological properties to the compound. Fluorine atoms are known for their ability to modulate the electronic and steric properties of organic molecules, often leading to enhanced biological activity and improved pharmacokinetic profiles. The presence of this substituent in tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate suggests potential applications in the design of drugs targeting specific receptors or enzymes.

The methylcarbamate group is another important functional group in this compound. Carbamates are widely used in medicinal chemistry due to their ability to form reversible covalent bonds with target proteins, making them useful for developing reversible inhibitors. The combination of the methylcarbamate group with the 4-fluoro-2-methylphenyl substituent in tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate may provide a unique set of properties that could be exploited for therapeutic purposes.

Recent studies have explored the potential of tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate in various biological contexts. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways. This finding suggests that tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate could be a promising lead compound for the development of drugs targeting metabolic disorders.

In addition to its enzymatic inhibition properties, tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral protein synthesis, which is a critical step in the viral life cycle.

The pharmacokinetic properties of tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate have also been studied extensively. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for further development as a therapeutic agent. The high lipophilicity conferred by the 4-fluoro-2-methylphenyl substituent enhances its ability to cross biological membranes, while the methylcarbamate group ensures sufficient solubility and stability in biological fluids.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate in humans. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

In conclusion, tert-butyl N-2-(4-fluoro-2-methylphenyl)-1-oxopropan-2-y-lN-methylcarbamate (CAS No. 228585) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases and conditions. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.